Cas no 210159-14-1 (5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic Acid)
210159-14-1 structure
Product Name:5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic Acid
CAS No:210159-14-1
MF:C11H11N3O2
MW:217.223942041397
MDL:MFCD02168479
CID:3905469
PubChem ID:15399548
Update Time:2025-04-22
5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-(3-methylphenyl)-
- AKOS BC-0328
- 5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid
- EN300-51125
- AN-664/14507038
- AKOS004123078
- 5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylicacid
- STL139303
- BS-4244
- CS-0250503
- G22879
- 5-methyl-1-(3-methylphenyl)triazole-4-carboxylic acid
- Z381397896
- MFCD02168479
- 210159-14-1
- 893-871-9
- 5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic Acid
-
- MDL： MFCD02168479
- Inchi： 1S/C11H11N3O2/c1-7-4-3-5-9(6-7)14-8(2)10(11(15)16)12-13-14/h3-6H,1-2H3,(H,15,16)
- InChI Key： CFWWWVDWLUAXPU-UHFFFAOYSA-N
- SMILES： OC(C1=C(C)N(C2C=CC=C(C)C=2)N=N1)=O
Computed Properties
- Exact Mass: 217.085126602g/mol
- Monoisotopic Mass: 217.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 68Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 157-159 °C
- Boiling Point: 448.7±47.0 °C at 760 mmHg
- Flash Point: 225.1±29.3 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M358148-25mg |
5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic Acid |
210159-14-1 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M358148-50mg |
5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic Acid |
210159-14-1 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M358148-250mg |
5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic Acid |
210159-14-1 | 250mg |
$ 320.00 | 2022-06-03 | ||
| Enamine | EN300-51125-0.05g |
5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid |
210159-14-1 | 95.0% | 0.05g |
$61.0 | 2025-02-20 | |
| Enamine | EN300-51125-0.1g |
5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid |
210159-14-1 | 95.0% | 0.1g |
$89.0 | 2025-02-20 | |
| Enamine | EN300-51125-0.25g |
5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid |
210159-14-1 | 95.0% | 0.25g |
$128.0 | 2025-02-20 | |
| Enamine | EN300-51125-0.5g |
5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid |
210159-14-1 | 95.0% | 0.5g |
$241.0 | 2025-02-20 | |
| Enamine | EN300-51125-1.0g |
5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid |
210159-14-1 | 95.0% | 1.0g |
$342.0 | 2025-02-20 | |
| Enamine | EN300-51125-2.5g |
5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid |
210159-14-1 | 95.0% | 2.5g |
$669.0 | 2025-02-20 | |
| Enamine | EN300-51125-5.0g |
5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic acid |
210159-14-1 | 95.0% | 5.0g |
$991.0 | 2025-02-20 |
5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic Acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
210159-14-1 (5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk